Cas no 850221-79-3 (2-Chloro-6-(4-methoxyphenyl)pyrazine)

2-Chloro-6-(4-methoxyphenyl)pyrazine is a heterocyclic compound featuring a pyrazine core substituted with a chloro group at the 2-position and a 4-methoxyphenyl moiety at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxyphenyl substituent contributes to electronic modulation, influencing binding interactions in target molecules. Its well-defined molecular architecture allows for precise functionalization, facilitating the development of bioactive compounds. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in diverse synthetic applications. Its utility in cross-coupling reactions further underscores its importance in medicinal chemistry research.
2-Chloro-6-(4-methoxyphenyl)pyrazine structure
850221-79-3 structure
Product Name:2-Chloro-6-(4-methoxyphenyl)pyrazine
CAS No:850221-79-3
MF:C11H9ClN2O
MW:220.65496134758
MDL:MFCD09031068
CID:665402
PubChem ID:11195377
Update Time:2025-06-06

2-Chloro-6-(4-methoxyphenyl)pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-6-(4-methoxyphenyl)pyrazine
    • Pyrazine, 2-chloro-6-(4-methoxyphenyl)-
    • 2-chloranyl-6-(4-methoxyphenyl)pyrazine
    • 2-CHLORO-6-(4-METHOXY-PHENYL)-PYRAZINE
    • DTXSID30458353
    • AKOS014985794
    • J-508897
    • DB-303172
    • SCHEMBL4897458
    • 850221-79-3
    • COHSTPWIJRBMGK-UHFFFAOYSA-N
    • MDL： MFCD09031068
    • Inchi： 1S/C11H9ClN2O/c1-15-9-4-2-8(3-5-9)10-6-13-7-11(12)14-10/h2-7H,1H3
    • InChI Key： COHSTPWIJRBMGK-UHFFFAOYSA-N
    • SMILES： C1(Cl)=NC(C2=CC=C(OC)C=C2)=CN=C1

Computed Properties

  • Exact Mass: 220.04000
  • Monoisotopic Mass: 220.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35Ų

Experimental Properties

  • Density: 1.245±0.06 g/cm3(Predicted)
  • Melting Point: 86 °C
  • Boiling Point: 339.2±42.0 °C(Predicted)
  • PSA: 35.01000
  • LogP: 2.80560
  • pka: -1.32±0.10(Predicted)

2-Chloro-6-(4-methoxyphenyl)pyrazine Security Information

  • Storage Condition：2-8°C

2-Chloro-6-(4-methoxyphenyl)pyrazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-6-(4-methoxyphenyl)pyrazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM168148-1g
2-chloro-6-(4-methoxyphenyl)pyrazine
 850221-79-3 95%
1g
 $482 2021-08-05
Chemenu
CM168148-1g
2-chloro-6-(4-methoxyphenyl)pyrazine
 850221-79-3 95%
1g
 $466 2023-03-04
Alichem
A099001114-1g
2-Chloro-6-(4-methoxyphenyl)pyrazine
 850221-79-3 95%
1g
 $424.32 2023-08-31
eNovation Chemicals LLC
D519030-1g
2-Chloro-6-(4-Methoxyphenyl)pyrazine
 850221-79-3 97%
1g
 $1020 2024-05-24
eNovation Chemicals LLC
D519030-2.5g
2-Chloro-6-(4-Methoxyphenyl)pyrazine
 850221-79-3 97%
2.5g
 $1865 2024-05-24
eNovation Chemicals LLC
D519030-5g
2-Chloro-6-(4-Methoxyphenyl)pyrazine
 850221-79-3 97%
5g
 $2410 2024-05-24
eNovation Chemicals LLC
D519030-1g
2-Chloro-6-(4-Methoxyphenyl)pyrazine
 850221-79-3 97%
1g
 $728 2025-02-19
Ambeed
A502610-1g
2-Chloro-6-(4-methoxyphenyl)pyrazine
 850221-79-3 95+%
1g
 $420.0 2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743707-1g
2-Chloro-6-(4-methoxyphenyl)pyrazine
 850221-79-3 98%
1g
 ￥4410.00 2024-07-28
eNovation Chemicals LLC
D519030-1g
2-Chloro-6-(4-Methoxyphenyl)pyrazine
 850221-79-3 97%
1g
 $728 2025-02-25

2-Chloro-6-(4-methoxyphenyl)pyrazine Related Literature

850221-79-3 (2-Chloro-6-(4-methoxyphenyl)pyrazine) Related Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent